Cas no 1227960-16-8 (2-bromo-5-(methyl-13C)furan)

• Product Name: 2-bromo-5-(methyl-13C)furan
• CAS No: 1227960-16-8
• MF: C₅H₅BrO
• MW: 161.989255666733
• CID: 6824196
• PubChem ID: 132647847
• Update Time: 2025-03-28

2-bromo-5-(methyl-13C)furan Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-(methyl-13C)furan
• CS-22259
• 1227960-16-8

• Inchi： 1S/C5H5BrO/c1-4-2-3-5(6)7-4/h2-3H,1H3/i1+1
• InChI Key： VWGRESZTMULPDE-OUBTZVSYSA-N
• SMILES： BrC1=CC=C([13CH3])O1

Computed Properties

• Exact Mass: 160.95573Da
• Monoisotopic Mass: 160.95573Da
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 13.1Ų